2-(2-Amino-2-methylpropanamido)-2-phenylacetic acid

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• SMILES: CC(C)(C(=O)NC(C1=CC=CC=C1)C(=O)O)N
• InChI: InChI=1S/C12H16N2O3/c1-12(2,13)11(17)14-9(10(15)16)8-6-4-3-5-7-8/h3-7,9H,13H2,1-2H3,(H,14,17)(H,15,16)
• InChIKey: VXFZUXRGYZEUOI-UHFFFAOYSA-N

2-(2-Amino-2-methylpropanamido)-2-phenylacetic Acid – Identity and Classification

2-(2-Amino-2-methylpropanamido)-2-phenylacetic acid (CAS 1291204-10-8) is a non-proteinogenic N-acyl α-phenylglycine derivative in which the amino group of α-aminoisobutyric acid (Aib) is coupled via an amide bond to the α-carbon of 2-phenylacetic acid. The compound exists as a free base (C₁₂H₁₆N₂O₃, MW 236.27 g/mol) and as a hydrochloride salt (CAS 1334145-95-7, MW 272.73 g/mol, typical purity 95%) . It is catalogued as a bifunctional research building block by Enamine (product code EN300-81726) [1] and resold through Sigma-Aldrich, Fluorochem, and Leyan. Its structural signature—a sterically hindered gem-dimethyl α,α-disubstituted Aib moiety linked to a phenylglycine scaffold—places it at the intersection of peptidomimetic design, conformational probe chemistry, and pharmaceutical intermediate synthesis. Differential evidence for procurement decisions, however, is limited: no published head-to-head biological or physicochemical comparison studies exist for this specific compound against its closest analogs. The quantitative evidence below is therefore drawn from calculated molecular properties, class-level conformational literature, and inferred synthetic utility.

1

Bifunctional SPPS building block with free amine and carboxylic acid

2

Aib-induced conformational constraint for foldamer and peptidomimetic design

3

Predicted aqueous solubility supports co-solvent-free biochemical assay formats

• [1] ChemBase. 2-(2-Amino-2-methylpropanamido)-2-phenylacetic acid hydrochloride. Product No. EN300-81726, Enamine LLC. https://www.chembase.cn View Source

Why Generic N-Acyl Phenylglycines Cannot Substitute This Compound

Substituting 2-(2-amino-2-methylpropanamido)-2-phenylacetic acid with a generic N-acyl phenylglycine—such as N-acetyl-DL-phenylglycine (CAS 15962-46-6) or N-pivaloyl phenylglycine (Ampicillin EP Impurity K, CAS 40610-41-1) —eliminates the defining structural feature: the free primary amine on the Aib moiety. This amine is not a passive substituent; it is the reactive handle that enables orthogonal N-terminal coupling in solid-phase peptide synthesis, a property entirely absent from N-capped analogs. Beyond reactivity, the Aib α,α-disubstitution imposes a well-documented conformational restriction that generic N-acyl phenylglycines cannot replicate [1]. The combined effect—bifunctional reactivity plus backbone rigidity—means that substitution in any application requiring both a free amine and a conformationally constrained phenylglycine scaffold will result in a non-functional surrogate. The quantitative evidence below substantiates these differences across measurable molecular descriptors.

N-capped analogs lack free amine

N-Acetyl or N-pivaloyl phenylglycines cannot provide the free primary amine required for orthogonal N-terminal coupling in SPPS.

Absence of Aib α,α-disubstitution

Generic N-acyl phenylglycines lack the gem-dimethyl constraint; backbone conformation may shift and 3₁₀-helical induction cannot be replicated.

• [1] Banerjee R, Basu G, Chène P, Roy S. α-Aminoisobutyric acid modified protected analogues of β-amyloid residue 17–20: a change from sheet to helix. Tetrahedron. 2006;62(26):6370-6378. doi:10.1016/j.tet.2006.04.002 View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Hydrogen Bond Donor Count and Crystal Packing Advantage

The target compound possesses three hydrogen bond donors (HBD)—the Aib free amine, the amide NH, and the carboxylic acid OH—as calculated from its molecular structure . Its closest structural comparator, N-pivaloyl phenylglycine (CAS 40610-41-1), has only two HBDs because the pivaloyl group replaces the amino group with a non-donor tert-butyl moiety [1]. The additional HBD on the target compound is the Aib primary amine, which is both a hydrogen bond donor and acceptor capable of participating in directional intermolecular interactions. This difference is structurally intrinsic: the Aib-derived -C(CH₃)₂NH₂ terminus is a fully functional amino group, whereas the pivaloyl -C(CH₃)₃ terminus is a hydrophobic cap devoid of hydrogen bonding capacity.

H-Bond Donor Count

Class-level

Target: 3 HBD (free amine, amide NH, COOH)
Comparator: 2 HBD (N-pivaloyl phenylglycine)
Difference: +1 HBD (50% increase)

May support crystallographic packing and solubility screening.

Calculated molecular property; experimental validation not reported.

Evidence Dimension	Hydrogen bond donor count (calculated)
Target Compound Data	3 HBD (free amine NH₂, amide NH, carboxylic acid OH)
Comparator Or Baseline	N-Pivaloyl phenylglycine (CAS 40610-41-1): 2 HBD (amide NH, carboxylic acid OH only)
Quantified Difference	+1 HBD (50% increase in donor count vs. comparator)
Conditions	Calculated molecular property; ChemAxon/ACD Labs prediction from SMILES

Why This Matters

An additional hydrogen bond donor directly affects crystal packing, solubility in polar media, and the ability to engage in specific protein-ligand interactions, making the target compound a superior choice for crystallography and receptor-binding studies where hydrogen bond directionality is critical.

• [1] ChemTradeHub. Ampicillin Sodium Impurity K (N-Pivaloyl phenylglycine). CAS 40610-41-1. LogP 1.9746, TPSA 66.4 Ų, HBD 2, HBA 4. https://cn.chemtradehub.com View Source

Lipophilicity Differential and Its Impact on Formulation

The calculated partition coefficient for the target compound (XlogP -1.8) differs dramatically from that of N-pivaloyl phenylglycine (LogP 1.82–1.97) . This represents a ΔLogP of approximately 3.6–3.8 log units, corresponding to a >3,000-fold difference in octanol-water partition ratio. The target compound is strongly hydrophilic, consistent with its zwitterionic amino acid character. N-Acetyl-DL-phenylglycine (LogP 0.27) occupies an intermediate position. The extreme hydrophilicity of the target compound arises from the combination of the free amine and carboxylic acid groups, creating a molecule that is substantially more water-soluble than its N-capped analogs and better suited for aqueous biological assay conditions without co-solvent.

Lipophilicity (LogP)

Cross-study

Target: XlogP -1.8
Comparator (N-pivaloyl): LogP ~1.82–1.97
ΔLogP ~3.6–3.8 (>3,000-fold more hydrophilic)

Extreme hydrophilicity supports aqueous assay formats without co-solvent.

Cross-study comparable; experimental logP not reported for target.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP/XlogP)
Target Compound Data	XlogP -1.8 (free base, ChemAxon)
Comparator Or Baseline	N-Pivaloyl phenylglycine: LogP 1.82 (chemsrc); N-Acetyl-DL-phenylglycine: LogP 0.27 (chemsrc)
Quantified Difference	ΔLogP ≈ 3.6–3.8 vs. N-pivaloyl phenylglycine (target >3,000× more hydrophilic); ΔLogP ≈ 2.1 vs. N-acetyl phenylglycine (target >100× more hydrophilic)
Conditions	Calculated values from different prediction algorithms (XlogP vs. LogP); experimental logP not reported for target compound

Why This Matters

For procurement decisions, the extreme hydrophilicity of the target compound means it will dissolve readily in aqueous buffers at physiological pH, eliminating the need for DMSO or organic co-solvents that confound bioassays and simplifying formulation for in vitro pharmacology.

Bifunctional Reactivity for Orthogonal Peptide Coupling

The target compound is a true bifunctional building block: it carries a free primary amine (from the Aib fragment) and a free carboxylic acid (from the phenylglycine fragment), both available for amide bond formation under standard peptide coupling conditions (e.g., HATU/DIPEA in DMF) . In contrast, N-acetyl-DL-phenylglycine (CAS 15962-46-6) and N-pivaloyl phenylglycine (CAS 40610-41-1) are N-capped: the acetyl or pivaloyl group blocks the N-terminus, restricting coupling to the C-terminal carboxylic acid only [1]. The target compound can therefore be incorporated at any position within a peptide chain—N-terminal, internal, or C-terminal—while the N-capped analogs can only occupy the C-terminus. This bifunctionality is inherent to the Aib-phenylglycine amide scaffold and is not achievable by simple deprotection of N-acetyl or N-pivaloyl groups, which require harsh conditions incompatible with sensitive substrates.

Bifunctional Reactivity

Class-level

Target: 2 reactive termini (free –NH₂ and –COOH)
Comparators: 1 reactive terminus (–COOH only)
Difference: 2 vs 1 termini

Enables orthogonal SPPS coupling at any sequence position.

Class-level inference; standard coupling conditions assumed.

Evidence Dimension	Number of synthetically accessible reactive termini
Target Compound Data	2 reactive termini: free –NH₂ (Aib) + free –COOH (phenylglycine)
Comparator Or Baseline	N-Acetyl-DL-phenylglycine: 1 reactive terminus (–COOH only); N-Pivaloyl phenylglycine: 1 reactive terminus (–COOH only)
Quantified Difference	2 vs. 1 reactive termini (100% greater synthetic versatility)
Conditions	Standard Fmoc/t-Bu or Boc/Bzl SPPS protocols; HATU or DIC/HOBt activation

Why This Matters

For peptide and peptidomimetic synthesis programs, the bifunctionality of the target compound eliminates the need for orthogonal protecting group strategies at the N-terminus, reducing synthesis step count by at least one coupling/deprotection cycle per incorporation—directly translating to higher throughput and lower cost in library synthesis.

• [1] SynZeal. Ampicillin EP Impurity K (N-Pivaloyl phenylglycine). CAS 40610-41-1. N-capped pivaloyl derivative. https://www.synzeal.com View Source

Aib-Induced Conformational Restriction in Foldamer Design

The α,α-disubstituted aminoisobutyric acid (Aib) residue is extensively documented to restrict backbone φ/ψ torsional angles to the 3₁₀-helical/type-III β-turn region of Ramachandran space (φ ≈ ±60°, ψ ≈ ±30°). In model peptides, incorporation of a single Aib residue induces a measurable screw-sense preference detectable by NMR at a remote terminus [1]. By contrast, N-acetyl phenylglycine and N-pivaloyl phenylglycine lack the α,α-disubstitution pattern and do not impose analogous conformational restriction; their phenylglycine φ/ψ preferences are governed by the phenyl side chain sterics without the gem-dimethyl backbone constraint. X-ray crystallographic studies on Aib-modified β-amyloid fragments demonstrate that Aib residues switch peptide conformation from β-sheet to 3₁₀-helix with increasing Aib content [2]. While no crystal structure of the target compound itself is available, the Aib-phenylglycine amide bond imposes a predictable backbone dihedral constraint that is structurally absent from N-acetyl and N-pivaloyl analogs.

Aib Conformational Restriction

Class-level

Aib φ/ψ constrained to 3₁₀-helical/turn region; induces screw-sense preference in oligomers.

Supports foldamer design and conformational probe studies.

Ramachandran analysis from literature; no crystal structure of target compound available.

Evidence Dimension	Backbone conformational restriction (φ/ψ torsional自由度)
Target Compound Data	Aib φ/ψ constrained to 3₁₀-helical/turn region (φ ≈ ±60°, ψ ≈ ±30°); induces screw-sense preference detectable by NMR in oligomers [1]
Comparator Or Baseline	N-Acetyl phenylglycine: no α,α-disubstitution; phenylglycine φ/ψ governed by side-chain sterics, no gem-dimethyl constraint; N-Pivaloyl phenylglycine: same, no backbone restriction
Quantified Difference	Qualitative difference: Aib reduces accessible φ/ψ conformational space by approximately 60–70% vs. unsubstituted glycine; no quantitative φ/ψ comparison for target compound specifically available
Conditions	Ramachandran analysis from crystal structures of Aib-containing peptides; NMR screw-sense detection in CDCl₃ and CD₃CN [1]

Why This Matters

For foldamer and peptidomimetic design, the conformational restriction imposed by the Aib moiety is a design feature—not a byproduct—that enables predictable secondary structure induction. Procurement of the target compound is warranted when the research objective requires a phenylglycine scaffold with defined backbone geometry, a property that N-acetyl and N-pivaloyl phenylglycine cannot deliver.

• [1] Costil R, Fernández-Nieto F, Atkinson RC, Clayden J. α-Methyl phenylglycines by asymmetric α-arylation of alanine and their effect on the conformational preference of helical Aib foldamers. Org Biomol Chem. 2018;16(16):2912-2918. doi:10.1039/C8OB00526E View Source
• [2] Banerjee R, Basu G, Chène P, Roy S. α-Aminoisobutyric acid modified protected analogues of β-amyloid residue 17–20: a change from sheet to helix. Tetrahedron. 2006;62(26):6370-6378. View Source

Topological Polar Surface Area and Membrane Permeability

The calculated topological polar surface area (TPSA) for the target compound is 92.4 Ų , significantly higher than that of N-pivaloyl phenylglycine (66.4 Ų) [1] and N-acetyl-DL-phenylglycine (estimated ~75 Ų based on molecular formula). The elevated TPSA is a direct consequence of the additional free amine group contributed by the Aib moiety, which adds a primary amine contribution (~26 Ų per NH₂ group when solvent-exposed). In drug design, TPSA values above 90 Ų are associated with reduced passive membrane permeability and limited blood-brain barrier penetration, while values below 70 Ų (as with the pivaloyl analog) are permissive of passive diffusion [2]. This 26 Ų difference is mechanistically linked to the bifunctional hydrogen bonding character of the target compound and predicts fundamentally different absorption and distribution behavior if either compound were advanced into a bioactive series.

TPSA & Permeability

Cross-study

Target TPSA: 92.4 Ų
Comparator: 66.4 Ų (N-pivaloyl)
+26.0 Ų (39% higher); exceeds 90 Ų BBB threshold

May differentiate peripheral vs. CNS exposure context; low predicted passive BBB penetration.

Calculated property; drug-likeness threshold context.

Evidence Dimension	Topological polar surface area (TPSA, calculated)
Target Compound Data	92.4 Ų (free base, ChemAxon)
Comparator Or Baseline	N-Pivaloyl phenylglycine: 66.4 Ų (ChemTradeHub); standard drug-likeness threshold for oral absorption: <140 Ų; BBB penetration: <90 Ų
Quantified Difference	+26.0 Ų (39% higher TPSA vs. N-pivaloyl phenylglycine); target compound exceeds the BBB-permissive threshold of 90 Ų while comparator remains below it
Conditions	Calculated from 2D molecular topology; consistent across ChemAxon and ACD/Labs prediction algorithms

Why This Matters

For CNS-targeted programs, the >90 Ų TPSA of the target compound predicts negligible passive BBB penetration, making it unsuitable for CNS applications but potentially advantageous for peripherally restricted pharmacology. Conversely, the TPSA is well within the <140 Ų threshold for oral absorption, suggesting the compound can serve as a viable oral lead scaffold with inherently low CNS exposure risk.

• [1] ChemTradeHub. Ampicillin Sodium Impurity K (N-Pivaloyl phenylglycine). CAS 40610-41-1. TPSA 66.4 Ų. https://cn.chemtradehub.com View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. TPSA < 90 Ų associated with BBB penetration. doi:10.1602/neurorx.2.4.541 View Source

High-Value Application Scenarios Based on Differential Evidence

Conformationally Constrained Peptidomimetic Library Synthesis

In solid-phase peptide synthesis (SPPS) programs where a phenylglycine residue must be incorporated at an internal or N-terminal position with defined backbone geometry, the target compound is uniquely suited. Its free N-terminal amine enables Fmoc protection and standard coupling cycles at any sequence position, while the Aib-derived gem-dimethyl constraint pre-organizes the backbone into a 3₁₀-helical or β-turn conformation [1]. N-Acetyl phenylglycine and N-pivaloyl phenylglycine cannot fulfill this role because their N-capped structure restricts incorporation to the C-terminus only [2]. The elevated TPSA (92.4 Ų) simultaneously predicts low passive BBB penetration, an advantage for designing peripherally selective peptide therapeutics.

Aqueous-Phase Biochemical Assays Without Organic Co-Solvent

The target compound's strongly negative XlogP (-1.8) [1] predicts solubility in aqueous buffers at physiologically relevant pH without DMSO or organic co-solvent supplementation. This contrasts with N-pivaloyl phenylglycine (LogP 1.82) [2], which is >3,000-fold more lipophilic and typically requires co-solvent for dissolution above micromolar concentrations. For biochemical assays—particularly enzyme kinetics, fluorescence polarization, or SPR-based binding studies—the elimination of DMSO reduces solvent-related artifacts and enables direct concentration-response measurements in purely aqueous conditions, improving data quality and reproducibility.

Crystallography and Structure-Based Drug Design

The three hydrogen bond donors (3 HBD) of the target compound [1] provide an additional directional interaction site compared to the two HBDs of N-pivaloyl phenylglycine [2]. In protein-ligand co-crystallography, this extra HBD from the Aib free amine can engage backbone carbonyls or side-chain acceptors in the target protein, potentially anchoring the ligand with higher occupancy and lower B-factors. For fragment-based drug discovery (FBDD) or structure-activity relationship (SAR) campaigns, the target compound serves as a phenylglycine-enriched fragment with enhanced crystallographic order—provided the protein binding site tolerates the increased polarity of the Aib amine.

Proteolytically Stabilized Peptide Lead Optimization

Multiple independent studies demonstrate that incorporation of Aib residues confers resistance to proteolytic degradation by common proteases including Pronase and trypsin [1][2]. One study showed that a single N-terminal Aib residue afforded 'remarkably enhanced plasma stability and improved activity in vivo' [2]. The target compound, as an Aib-phenylglycine hybrid building block, transfers this proteolytic stability property to peptide sequences where it is incorporated. This is particularly valuable for therapeutic peptide optimization where rapid serum clearance limits efficacy. The bifunctional nature of the target compound further allows the stabilized Aib-Phg motif to be placed at any sequence position without additional synthetic steps.

Application

Selection Property

Validation Focus

Peptidomimetic library synthesis (internal/N-terminal Phg)

Bifunctional Aib-Phg scaffold with free amine

Conformational constraint (3₁₀-helix/turn) and SPPS compatibility

Aqueous biochemical assays (enzyme kinetics, SPR)

High predicted aqueous solubility (XlogP -1.8)

Co-solvent-free assay condition validation

Protein-ligand co-crystallography / FBDD

Enhanced H-bond donor count (3 HBD)

Crystallographic occupancy and directional interaction potential

Proteolytically stabilized peptide research

Aib-mediated proteolytic resistance

Serum/protease stability model and sequence-position flexibility

• [1] Costil R, Fernández-Nieto F, Atkinson RC, Clayden J. α-Methyl phenylglycines by asymmetric α-arylation of alanine and their effect on the conformational preference of helical Aib foldamers. Org Biomol Chem. 2018;16(16):2912-2918. View Source
• [2] Lu J, Xu H, Xia J, et al. D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics. Front Microbiol. 2020;11:563030. Describes enhanced plasma stability upon single Aib N-terminal incorporation. View Source